Cas no 493011-77-1 ((1s,3s)-1-{(tert-butoxy)carbonylamino}cyclobutane-1,3-dicarboxylic acid)

• Product Name: (1s,3s)-1-{(tert-butoxy)carbonylamino}cyclobutane-1,3-dicarboxylic acid
• CAS No: 493011-77-1
• MF: C₁₁H₁₇NO₆
• MW: 259.25578379631
• CID: 1532832
• PubChem ID: 138000515
• Update Time: 2025-11-02

(1s,3s)-1-{(tert-butoxy)carbonylamino}cyclobutane-1,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclobutanedicarboxylic acid,1-[[(1,1-dimethylethoxy)carbonyl]amino]-, cis-
• 1,3-Cyclobutanedicarboxylic acid, 1-[[(1,1-dimethylethoxy)carbonyl]amino]-, cis-
• (1s,3s)-1-{(tert-butoxy)carbonylamino}cyclobutane-1,3-dicarboxylic acid

• Inchi： 1S/C11H17NO6/c1-10(2,3)18-9(17)12-11(8(15)16)4-6(5-11)7(13)14/h6H,4-5H2,1-3H3,(H,12,17)(H,13,14)(H,15,16)/t6-,11-
• InChI Key： OGMUHTKXSDCIBN-MHWOZMEASA-N
• SMILES： [C@]1(NC(OC(C)(C)C)=O)(C(O)=O)C[C@H](C(O)=O)C1

Additional information on (1s,3s)-1-{(tert-butoxy)carbonylamino}cyclobutane-1,3-dicarboxylic acid

Comprehensive Overview of (1s,3s)-1-{(tert-butoxy)carbonylamino}cyclobutane-1,3-dicarboxylic acid (CAS No. 493011-77-1)

(1s,3s)-1-{(tert-butoxy)carbonylamino}cyclobutane-1,3-dicarboxylic acid (CAS No. 493011-77-1) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. Its unique structural features, including the cyclobutane ring and tert-butoxy carbonyl (Boc) protecting group, make it a valuable intermediate in the development of novel therapeutics. Researchers and chemists frequently search for this compound due to its relevance in peptide synthesis, drug discovery, and medicinal chemistry applications.

The compound's CAS No. 493011-77-1 is a critical identifier for regulatory and procurement purposes, ensuring precise tracking in global chemical databases. Recent trends in green chemistry and sustainable synthesis have heightened interest in derivatives like this, as they often serve as building blocks for biodegradable materials and low-toxicity pharmaceuticals. Questions such as "How to optimize the synthesis of Boc-protected cyclobutane derivatives?" or "What are the applications of 1,3-dicarboxylic acid scaffolds in drug design?" are commonly explored in academic and industrial forums.

From a structural perspective, the (1s,3s) configuration of this compound ensures stereochemical precision, which is vital for enantioselective catalysis and chiral drug development. The presence of both carboxylic acid functionalities allows for versatile derivatization, enabling its use in cross-coupling reactions and polymer chemistry. Analysts often highlight its stability under ambient conditions, a feature that simplifies storage and handling in laboratory settings.

In the context of AI-driven drug discovery, compounds like (1s,3s)-1-{(tert-butoxy)carbonylamino}cyclobutane-1,3-dicarboxylic acid are increasingly screened for bioactivity using computational models. Searches related to "machine learning in chemical synthesis" or "predictive modeling for dicarboxylic acids" reflect this intersection of chemistry and technology. Additionally, its role in protease inhibitor design and enzyme substrate mimicry has been documented in recent patents, further driving demand.

Quality control protocols for CAS No. 493011-77-1 typically involve HPLC, NMR spectroscopy, and mass spectrometry to verify purity and structural integrity. Suppliers often emphasize GMP-compliant production to meet the stringent requirements of pharmaceutical-grade materials. FAQs like "What solvents are compatible with Boc-cyclobutane dicarboxylic acid?" or "How to remove the Boc group under mild conditions?" are frequently addressed in technical datasheets.

Looking ahead, the compound’s potential in bioconjugation and targeted drug delivery systems positions it as a key player in next-generation therapeutics. Its compatibility with click chemistry and nanoparticle functionalization aligns with emerging trends in precision medicine. As the scientific community continues to explore cyclic constrained peptides and macrocyclic inhibitors, derivatives of (1s,3s)-1-{(tert-butoxy)carbonylamino}cyclobutane-1,3-dicarboxylic acid are expected to remain at the forefront of innovation.